2-(beta-Hydroxyethylthio)-1,4-benzoquinone

• Molecular Formula: C8H8O3S
• Molecular Weight: 184.21 g/mol
• IUPAC Name: 2-(2-hydroxyethylsulfanyl)cyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C8H8O3S/c9-3-4-12-8-5-6(10)1-2-7(8)11/h1-2,5,9H,3-4H2
• InChI Key: OFRZEEDYXRMVSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)C(=CC1=O)SCCO

Description

2-(beta-Hydroxyethylthio)-1,4-benzoquinone is a useful research compound. Its molecular formula is C8H8O3S and its molecular weight is 184.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Mercaptoethanol (25.9 ml, 0.368 mole) is added in a single amount to a suspension of p-benzoquinone (80 g, 0.736 mole) in absolute ethanol (500 ml), with stirring and while bubbling nitrogen through the suspension. The temperature rises from 22° C. to 45° C. within 30 seconds and the mixture becomes a homogeneous red-brown. At the end of 15 minutes, a precipitate appears. The mixture is left to stand with stirring for 2 hours and filtered through a no. 4 frit. The orange-red precipitate is washed with 3×50 ml of cold ethanol and dried. Orange crystals are obtained